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This guide provides a comprehensive framework for researchers, scientists, and drug
development professionals on designing, executing, and interpreting inter-laboratory
comparisons (ILCs) for hydrocarbon analysis. Moving beyond a rigid template, this document is
structured to provide a deep, practical understanding of the entire ILC process, grounded in
scientific integrity and field-proven insights.

The Imperative of Inter-laboratory Comparisons in
Hydrocarbon Analysis

Inter-laboratory comparisons, often conducted as proficiency testing (PT), are a cornerstone of
a laboratory's quality assurance system.[1][2] They provide an objective means of assessing a
laboratory's performance against its peers and a reference standard.[3] For hydrocarbon
analysis, which is critical in environmental monitoring, petroleum product quality control, and
various research fields, ensuring the accuracy and comparability of data across different
laboratories is paramount.[4][5][6]

Participation in ILCs offers several key benefits:
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o Demonstration of Competence: Successful participation provides independent verification of
a laboratory's analytical capabilities to accreditation bodies, regulators, and clients.[3]

« ldentification of Analytical Issues: Deviations in ILC results can highlight systematic errors,
issues with instrumentation, or the need for further staff training.

e Method Validation and Harmonization: ILCs can be used to validate new analytical methods
and promote consistency in analytical approaches across different laboratories.

o Continuous Improvement: The feedback from ILCs is invaluable for implementing corrective
actions and fostering a culture of continuous improvement.

This guide will walk you through the critical stages of an ILC for hydrocarbon analysis, from
initial planning to the final report.

Designhing a Robust Inter-laboratory Comparison for
Hydrocarbon Analysis

A well-designed ILC is fundamental to obtaining meaningful and actionable results. The design
should be tailored to the specific objectives of the study, the nature of the hydrocarbon
analytes, and the analytical techniques employed.

Key Design Considerations

» Defining the Scope: Clearly articulate the purpose of the ILC. Is it to assess the proficiency of
routine analyses, validate a new method, or compare different analytical techniques?

» Selection of Analytes and Matrix: Choose hydrocarbon analytes and a matrix (e.qg., solil,
water, fuel) that are relevant to the participating laboratories' routine work.

» Preparation and Homogeneity of Test Materials: The proficiency testing items are the
cornerstone of the ILC. They must be homogenous and stable throughout the duration of the
study. For hydrocarbon analysis, this often involves preparing spiked samples where a
known concentration of target hydrocarbons is added to a clean matrix.[7] The preparation
process must be meticulously documented.
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« Statistical Design: The statistical design dictates how the data will be analyzed. A common
approach is the use of "Youden pairs,"” where two similar but not identical samples are sent
to each laboratory. This allows for the separation of systematic and random errors.

« Instructions to Participants: Provide clear and unambiguous instructions to all participating
laboratories. This should include details on sample storage, handling, the analytical methods
to be used (if specified), and the deadline for reporting results.

Workflow for Designing an Inter-laboratory Comparison

The following diagram illustrates the key stages in the design of an ILC for hydrocarbon
analysis.
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Caption: Workflow for designing and executing an inter-laboratory comparison.
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Experimental Protocol: Total Petroleum
Hydrocarbon (TPH) Analysis by GC-MS

This section provides a detailed, step-by-step protocol for the analysis of Total Petroleum
Hydrocarbons (TPH) in a soil matrix using Gas Chromatography-Mass Spectrometry (GC-MS).
This protocol is designed to be a self-validating system, with embedded quality control steps.

Sample Handling and Preparation

o Sample Receipt and Storage: Upon receipt, log the proficiency testing samples and store
them at 4°C in the dark until analysis.

o Sample Homogenization: Before taking a subsample, allow the soil sample to reach room
temperature and homogenize it thoroughly by gentle mixing.

e Sub-sampling: Accurately weigh approximately 10 g of the homogenized soil into a clean
extraction vessel.

e Surrogate Spiking: Spike the sample with a known amount of a surrogate standard (e.g., o-
Terphenyl) to monitor the efficiency of the extraction process.

o Extraction:
o Add 20 mL of a 1:1 mixture of acetone and hexane to the soil sample.

o Extract the sample using an appropriate technique, such as sonication for 15 minutes or
Soxhlet extraction for 4-6 hours.

o Allow the soil to settle and carefully decant the solvent extract.
e Drying and Concentration:
o Pass the extract through anhydrous sodium sulfate to remove any residual water.
o Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

« Internal Standard Addition: Add a known amount of an internal standard (e.g., 5-0-
androstane) to the final extract just before GC-MS analysis for quantification.
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GC-MS Instrumental Analysis

The following table outlines the recommended GC-MS parameters for TPH analysis.
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Parameter Setting Rationale
Gas Chromatograph
o A standard volume for

Injection Volume 1L S
reproducible injections.
Maximizes the transfer of

] analytes to the column,

Inlet Mode Splitless ] o
enhancing sensitivity for trace
analysis.

Ensures complete vaporization

Inlet Temperature 280°C

of the hydrocarbon analytes.

Helium at a constant flow of

An inert gas that provides

Carrier Gas ) good chromatographic
1.2 mL/min )
resolution.
30 m x 0.25 mm ID, 0.25 um A standard non-polar column
Column film thickness (e.g., DB-5ms or  suitable for the separation of a

equivalent)

wide range of hydrocarbons.

Oven Program

Initial: 40°C (hold 2 min),
Ramp: 10°C/min to 320°C
(hold 10 min)

A temperature program that
allows for the separation of
volatile to semi-volatile

hydrocarbons.

Mass Spectrometer

lonization Mode

Electron lonization (El) at 70
eV

A standard ionization
technique that produces
reproducible mass spectra for

library matching.

A mass range that covers the

Mass Range 50-550 amu expected fragments of the
target hydrocarbon analytes.
Optimizes ionization efficiency
Source Temperature 230°C and minimizes source

contamination.
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Quadrupole Temperature 150°C Ensures stable mass filtering.

Quality Assurance and Quality Control (QA/QC)

A robust QA/QC program is essential for ensuring the validity of the analytical results.[1]

e Method Blank: Analyze a method blank with each batch of samples to check for
contamination from reagents or the laboratory environment.

o Laboratory Control Sample (LCS): Analyze an LCS, which is a clean matrix spiked with a
known concentration of the target analytes, to assess the accuracy of the analytical method.

o Matrix Spike/Matrix Spike Duplicate (MS/MSD): Analyze a pair of MS/MSD samples for every
20 samples to evaluate the effect of the sample matrix on the analytical method.

e Surrogate Recovery: Monitor the recovery of the surrogate standard in each sample to
assess the efficiency of the sample preparation process. Recoveries should fall within
established control limits (e.g., 70-130%).

 Instrument Calibration: Perform a multi-point initial calibration of the GC-MS system and
verify it with a continuing calibration verification (CCV) standard every 12 hours.

The following diagram illustrates the experimental workflow with integrated QA/QC steps.
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Caption: Experimental workflow for TPH analysis by GC-MS including QA/QC.

© 2026 BenchChem. All rights reserved. 9/16 Tech Support


https://www.benchchem.com/product/b14563106/docs?utm_src=pdf-body-img#a-practical-guide-to-inter-laboratory-comparison-of-hydrocarbon-analysis-results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14563106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Statistical Analysis and Performance Evaluation

The statistical analysis of ILC data is crucial for evaluating laboratory performance. The most
common performance metric is the z-score.[8][9]

The Z-Score

The z-score indicates how far a laboratory's result is from the assigned value, expressed in
units of standard deviation.[8] The formula for calculating the z-score is:

z=x-X)/o

Where:

e X is the result reported by the laboratory.

e Xis the assigned value (the best estimate of the true concentration).

e 0 is the standard deviation for proficiency assessment (a measure of the acceptable spread
of results).

Interpretation of Z-Scores

The interpretation of z-scores is generally as follows:

e |z| < 2: Satisfactory performance.

e 2 <|z| < 3: Questionable performance (warning signal).
* |z| = 3: Unsatisfactory performance (action signal).

A guestionable or unsatisfactory z-score should trigger a root cause analysis to identify and
rectify the source of the error.

Worked Example of Z-Score Calculation

Let's consider a hypothetical ILC for the analysis of TPH in sail.

Assigned Value (X): 1500 mg/kg Standard Deviation for Proficiency Assessment (0): 150 mg/kg
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The following table shows the results from five participating laboratories and their calculated z-

scores.
Reported TPH Z-Score
Laboratory . Z-Score Performance
(mglkg) Calculation
(1450 - 1500) / ,
Lab A 1450 -0.33 Satisfactory
150
(1600 - 1500) / _
Lab B 1600 0.67 Satisfactory
150
(1200 - 1500) / _
Lab C 1200 -2.00 Satisfactory
150
(1900 - 1500) / .
Lab D 1900 2.67 Questionable
150
(950 - 1500) / _
Lab E 950 -3.67 Unsatisfactory

150

In this example, Labs A, B, and C demonstrated satisfactory performance. Lab D's result is a
warning signal, and Lab E's result requires immediate investigation and corrective action.

The following diagram illustrates the relationship between the reported results, the assigned
value, and the z-score performance categories.

Assigned Value (X)
Unsatisfactory Questionable Satisfactory
(z<-3) (-3<=2z<-2) (-2<=z<=2)

Unsatisfactory
z>3)

Questionable
(2<z<=3)

Click to download full resolution via product page

Caption: Interpretation of z-scores in proficiency testing.
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Reporting and Continuous Improvement

The final stage of an ILC is the issuance of a comprehensive report to all participants.

The Inter-laboratory Comparison Report

A good ILC report should include the following:
Introduction: An overview of the ILC, including its objectives and design.

Test Materials: A description of the proficiency testing items, including their preparation and
homogeneity testing results.

Analytical Methods: A summary of the analytical methods used by the participating
laboratories.

Statistical Analysis: A detailed explanation of the statistical methods used to analyze the data
and assign the reference value.

Performance Evaluation: A clear and confidential presentation of each laboratory's results
and performance scores (e.g., z-scores).

Discussion: An overall discussion of the results, including any common trends or sources of
error observed.

Conclusions and Recommendations: A summary of the key findings and recommendations
for improvement.

The Path to Continuous Improvement

Receiving an ILC report is not the end of the process. It is a valuable opportunity for learning
and improvement. Laboratories with questionable or unsatisfactory results should:

o Conduct a Thorough Root Cause Analysis: Investigate all potential sources of error, including
sample preparation, instrument performance, data processing, and staff training.

o Implement Corrective Actions: Develop and implement a plan to address the identified root
causes of error.
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» Verify the Effectiveness of Corrective Actions: Analyze a new set of quality control samples

or participate in a follow-up ILC to confirm that the corrective actions have been effective.

Document All Actions: Maintain a detailed record of the investigation, corrective actions, and
verification activities for future reference and audits.

By embracing the ILC process as a tool for continuous improvement, laboratories can enhance

the quality and reliability of their hydrocarbon analysis data, thereby contributing to better

science and more informed decision-making.
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BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 16/16 Tech Support


https://www.benchchem.com/product/b14563106?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14563106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

